Cas no 332155-00-7 (<br>2-(3-Cyano-4-phenyl-6-p-tolyl-pyridin-2-ylsulfanyl)-N-(2,5-dimethoxy-phenyl )-acetamide)

• Product Name: <br>2-(3-Cyano-4-phenyl-6-p-tolyl-pyridin-2-ylsulfanyl)-N-(2,5-dimethoxy-phenyl )-acetamide
• CAS No: 332155-00-7
• MF: C₂₉H₂₅N₃O₃S
• MW: 495.59210562706
• CID: 3070625
• PubChem ID: 1117360
• Update Time: 2025-10-31

<br>2-(3-Cyano-4-phenyl-6-p-tolyl-pyridin-2-ylsulfanyl)-N-(2,5-dimethoxy-phenyl )-acetamide Chemical and Physical Properties

Names and Identifiers

• <br>2-(3-Cyano-4-phenyl-6-p-tolyl-pyridin-2-ylsulfanyl)-N-(2,5-dimethoxy-phenyl )-acetamide
• 2-((3-Cyano-4-phenyl-6-(p-tolyl)pyridin-2-yl)thio)-N-(2,5-dimethoxyphenyl)acetamide
• 2-(3-Cyano-4-phenyl-6-p-tolyl-pyridin-2-ylsulfanyl)-N-(2,5-dimethoxy-phenyl)-acetamide
• 332155-00-7
• AKOS000566387
• 2-[3-cyano-6-(4-methylphenyl)-4-phenylpyridin-2-yl]sulfanyl-N-(2,5-dimethoxyphenyl)acetamide
• AG-690/13703147
• 2-{[3-cyano-6-(4-methylphenyl)-4-phenyl-2-pyridinyl]sulfanyl}-N-(2,5-dimethoxyphenyl)acetamide

• MDL： MFCD01818519
• Inchi： 1S/C29H25N3O3S/c1-19-9-11-21(12-10-19)25-16-23(20-7-5-4-6-8-20)24(17-30)29(32-25)36-18-28(33)31-26-15-22(34-2)13-14-27(26)35-3/h4-16H,18H2,1-3H3,(H,31,33)
• InChI Key： YUYNLPRNAIATQP-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=C(C=CC=1OC)OC)=O)C1=C(C#N)C(C2C=CC=CC=2)=CC(C2C=CC(C)=CC=2)=N1

Computed Properties

• Exact Mass: 495.16166284Da
• Monoisotopic Mass: 495.16166284Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 9
• Complexity: 743
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 110Ų

Additional information on <br>2-(3-Cyano-4-phenyl-6-p-tolyl-pyridin-2-ylsulfanyl)-N-(2,5-dimethoxy-phenyl )-acetamide

Recent Advances in the Study of 2-(3-Cyano-4-phenyl-6-p-tolyl-pyridin-2-ylsulfanyl)-N-(2,5-dimethoxy-phenyl)-acetamide (CAS: 332155-00-7)

In recent years, the compound 2-(3-Cyano-4-phenyl-6-p-tolyl-pyridin-2-ylsulfanyl)-N-(2,5-dimethoxy-phenyl)-acetamide (CAS: 332155-00-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine and acetamide backbone, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to modulate specific signaling pathways involved in inflammation and cancer progression. In vitro studies have demonstrated that 332155-00-7 exhibits potent inhibitory effects on certain kinases, which are critical targets in oncology. These findings suggest that the compound could serve as a lead molecule for the development of novel kinase inhibitors. Additionally, structural-activity relationship (SAR) studies have been conducted to identify key functional groups that enhance its bioactivity and selectivity.

Another area of interest is the compound's pharmacokinetic properties. Recent pharmacokinetic studies have revealed that 2-(3-Cyano-4-phenyl-6-p-tolyl-pyridin-2-ylsulfanyl)-N-(2,5-dimethoxy-phenyl)-acetamide has favorable absorption and distribution profiles, although its metabolism and excretion pathways require further investigation. Researchers have also explored various formulation strategies to improve its bioavailability, including the use of nanoparticle-based delivery systems.

In terms of synthetic chemistry, advancements have been made in the scalable production of 332155-00-7. New synthetic routes have been developed to reduce the number of steps and improve overall yield. These improvements are crucial for facilitating large-scale production and future clinical trials. Furthermore, computational modeling has been employed to predict the compound's interactions with biological targets, providing valuable insights for further optimization.

The safety profile of 332155-00-7 has also been a focus of recent studies. Preliminary toxicology assessments indicate that the compound has a manageable toxicity profile, with no significant adverse effects observed at therapeutic doses. However, long-term toxicity studies are still needed to fully evaluate its safety for human use. These findings underscore the importance of continued research to address remaining challenges and unlock the full therapeutic potential of this compound.

In conclusion, the latest research on 2-(3-Cyano-4-phenyl-6-p-tolyl-pyridin-2-ylsulfanyl)-N-(2,5-dimethoxy-phenyl)-acetamide (CAS: 332155-00-7) highlights its promise as a versatile molecule in drug discovery. Its ability to target critical pathways in disease progression, combined with its favorable pharmacokinetic and safety profiles, positions it as a strong candidate for further development. Future studies should focus on advancing its clinical translation and exploring its applications in other therapeutic areas.